3-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)-1H-indole hydroiodide
Cat. No. B2361589
M. Wt: 345.2
InChI Key: YTCYCZDBGJIBIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03954757
Procedure details
A mixture of 11.7 g indole in 100 ml methanol and 10.2 g 2-imidazolidinethione in 150 ml methanol is added to a well-stirred solution of 25.4 g iodine and 50 g potassium iodide in 100 ml water. The mixture is stirred for 2 hours at room temperature. The clear solution is concentrated in vacuo to one third of the original volume and cooled. The solid which separates is filtered off, dried and recrystallised from alcohol-ether to give 3-(2-imidazolin-2-ylthio)-indole hydriodide of the formula ##SPC9##
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[CH:2]1.[NH:10]1[CH2:14][CH2:13][NH:12][C:11]1=[S:15].[I:16]I.[I-].[K+]>CO.O>[IH:16].[NH:12]1[CH2:13][CH2:14][N:10]=[C:11]1[S:15][C:3]1[C:4]2[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=2)[NH:1][CH:2]=1 |f:3.4,7.8|
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Inputs
Step One
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Name
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|
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Quantity
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11.7 g
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Type
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reactant
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Smiles
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N1C=CC2=CC=CC=C12
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Name
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Quantity
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10.2 g
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Type
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reactant
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Smiles
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N1C(NCC1)=S
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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25.4 g
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Type
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reactant
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Smiles
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II
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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[I-].[K+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred for 2 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The clear solution is concentrated in vacuo to one third of the original volume
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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FILTRATION
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Type
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FILTRATION
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Details
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The solid which separates is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallised from alcohol-ether
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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I.N1C(=NCC1)SC1=CNC2=CC=CC=C12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
